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Compound of Interest

Compound Name: Canrenone-d4

Cat. No.: B12423424

An In-Depth Technical Guide to Canrenone-d4 for Researchers and Drug Development
Professionals

Overview

Canrenone-d4 is the deuterated form of Canrenone, a steroid and the primary active
metabolite of the potassium-sparing diuretic, spironolactone.[1][2] Canrenone itself is a potent
antagonist of the mineralocorticoid receptor (MR), making it a subject of significant interest in
cardiovascular and renal research.[3][4] Due to their nearly identical physicochemical
properties to their non-labeled counterparts, deuterium-labeled compounds like Canrenone-d4
are considered the gold standard for use as internal standards in quantitative mass
spectrometry-based bioanalytical assays.[5] This guide provides detailed technical information
on Canrenone-d4, its properties, and its application in experimental settings.

Chemical Abstract Service (CAS) Number

A specific CAS number for Canrenone-d4 is not consistently available or assigned. Suppliers
often list the CAS number as "NA" (Not Available) and provide the CAS number of the non-
deuterated parent compound, 976-71-6, for reference. For specific isotopologues, such as
Canrenone-2,2,21,21-d4, a unique CAS number is also typically not provided. Researchers
should refer to the supplier's certificate of analysis for specific lot identification.

Quantitative Data

The following tables summarize the key quantitative properties of Canrenone-d4 and its non-
deuterated analog, Canrenone.
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Table 1: Physicochemical Properties

Property Canrenone-d4 Canrenone
Molecular Formula C22H24D403 C22H25803
Molecular Weight ~344.49 g/mol ~340.46 g/mol
Appearance Beige Crystalline Solid Solid Powder
Purity (Typical) Chemical Purity: 295% >97% to =98%
Isotopic Enrichment =98 atom % D N/A

| Solubility | Soluble in DMSO, Methanol (MeOH), Dichloromethane (DCM), Ethyl Acetate
(EtOAC) | Soluble in DMSO |

Table 2: Example Analytical Method Performance for Canrenone Quantification (Note: These
values are representative of methods for the non-deuterated analyte, for which Canrenone-d4
would serve as an internal standard.)

Parameter Value Range
Linearity Range 2 - 300 ng/mL
Lower Limit of Quantification (LLOQ) 2 ng/mL

Limit of Detection (LOD) 5 ng/mL
Analyte Recovery ~106%

| Within- and Between-Batch Precision (RSD%) | < 10% |

Spironolactone Metabolism and Canrenone
Signaling Pathway

Spironolactone is a prodrug that is extensively metabolized in the liver. The primary pathway
involves the removal of the thioacetyl group to form canrenone, which is a major active
metabolite responsible for the drug's diuretic and anti-mineralocorticoid effects. Canrenone
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functions by competitively binding to the mineralocorticoid receptor (MR), thereby inhibiting the
actions of aldosterone. This antagonism prevents the receptor's translocation to the nucleus
and the subsequent transcription of genes involved in sodium and water retention.
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Spironolactone metabolism and Canrenone's mechanism of action.

Experimental Protocol: Quantification of Canrenone
in Plasma

The following is a representative protocol for the quantitative analysis of canrenone in human
plasma using Canrenone-d4 as an internal standard (IS) via liquid chromatography-tandem
mass spectrometry (LC-MS/MS).

Stock and Working Solutions
e Canrenone Stock Solution (1 mg/mL): Accurately weigh and dissolve Canrenone reference

standard in methanol.

e Canrenone-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Canrenone-d4 in methanol.

o Calibration Standards: Prepare serial dilutions of the Canrenone stock solution with a 50:50
methanol:water mixture to create calibration standards ranging from 2 ng/mL to 300 ng/mL.

 |S Working Solution (e.g., 50 ng/mL): Dilute the Canrenone-d4 stock solution with
acetonitrile.

Sample Preparation (Protein Precipitation)

 Aliquot 100 pL of plasma samples, calibration standards, or quality control (QC) samples into
1.5 mL microcentrifuge tubes.

Add 25 pL of the IS working solution (50 ng/mL Canrenone-d4) to each tube and vortex
briefly.

Add 300 pL of cold acetonitrile to each tube to precipitate proteins.

Vortex vigorously for 1 minute, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.
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 Inject 5-10 pL of the supernatant into the LC-MS/MS system.

UPLC-MS/MS Conditions

e UPLC System: Waters Acquity UPLC or equivalent.

e Column: Acquity UPLC BEH C18, 1.7 pm, 2.1 x 100 mm.
» Mobile Phase A: 0.1% formic acid in water.

» Mobile Phase B: 0.1% formic acid in acetonitrile.

e Flow Rate: 0.4 mL/min.

o Gradient: A suitable gradient starting from ~60% A, ramping to 95% B, followed by re-
equilibration.

e Column Temperature: 40°C.
o Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).
« lonization Mode: Electrospray lonization, Positive (ESI+).
e Multiple Reaction Monitoring (MRM) Transitions:
o Canrenone: Precursor lon (m/z) 341.4 - Product lon (m/z) 107.1 (Quantifier).

o Canrenone-d4: Precursor lon (m/z) 345.5 — Product lon (m/z) 107.1 or another suitable
fragment.

o Data Analysis: The concentration of canrenone in unknown samples is determined by
calculating the peak area ratio of the analyte to the internal standard and comparing it
against the calibration curve.

Bioanalytical Workflow Using Canrenone-d4

The use of a stable isotope-labeled internal standard like Canrenone-d4 is critical for
correcting variability throughout the bioanalytical workflow. Adding the IS at the beginning of the
sample preparation process ensures that any analyte loss during extraction, volume transfer
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errors, or variations in instrument response are accounted for, leading to highly accurate and
precise quantification.

1. Biological Sample
(e.g., Plasma)

2. Spike with Internal Standard

(Canrenone-d4)

3. Sample Preparation
(Protein Precipitation / Extraction)

4. LC Separation
(Analyte + 1S)

5. MS/MS Detection
(MRM)

6. Data Analysis
(Calculate Peak Area Ratio
Analyte / IS)

7. Quantification
(vs. Calibration Curve)
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LC-MS/MS workflow using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hepatic metabolism of spironolactone. Production of 3-hydroxy-thiomethyl metabolites -
PubMed [pubmed.nchbi.nlm.nih.gov]

2. Canrenone--the principal active metabolite of spironolactone? - PubMed
[pubmed.ncbi.nim.nih.gov]

3. joe.bioscientifica.com [joe.bioscientifica.com]

4. endocrine-abstracts.org [endocrine-abstracts.org]

5. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio
[kcasbio.com]

To cite this document: BenchChem. [Canrenone-d4 CAS number]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b12423424#canrenone-d4-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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